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uroporphyrin III uroporphyrin III Uroporphyrin III is a uroporphyrin. It has a role as a human metabolite.
Brand Name: Vulcanchem
CAS No.: 18273-06-8
VCID: VC21017633
InChI: InChI=1S/C40H38N4O16/c45-33(46)5-1-17-21(9-37(53)54)29-14-27-19(3-7-35(49)50)22(10-38(55)56)30(43-27)15-28-20(4-8-36(51)52)24(12-40(59)60)32(44-28)16-31-23(11-39(57)58)18(2-6-34(47)48)26(42-31)13-25(17)41-29/h13-16,41-42H,1-12H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)
SMILES: C1=C2C(=C(C(=CC3=NC(=CC4=NC(=CC5=C(C(=C1N5)CCC(=O)O)CC(=O)O)C(=C4CCC(=O)O)CC(=O)O)C(=C3CCC(=O)O)CC(=O)O)N2)CC(=O)O)CCC(=O)O
Molecular Formula: C40H38N4O16
Molecular Weight: 830.7 g/mol

uroporphyrin III

CAS No.: 18273-06-8

Cat. No.: VC21017633

Molecular Formula: C40H38N4O16

Molecular Weight: 830.7 g/mol

* For research use only. Not for human or veterinary use.

uroporphyrin III - 18273-06-8

Specification

Description Uroporphyrin III is a uroporphyrin. It has a role as a human metabolite.
CAS No. 18273-06-8
Molecular Formula C40H38N4O16
Molecular Weight 830.7 g/mol
IUPAC Name 3-[7,12,18-tris(2-carboxyethyl)-3,8,13,17-tetrakis(carboxymethyl)-21,24-dihydroporphyrin-2-yl]propanoic acid
Standard InChI InChI=1S/C40H38N4O16/c45-33(46)5-1-17-21(9-37(53)54)29-14-27-19(3-7-35(49)50)22(10-38(55)56)30(43-27)15-28-20(4-8-36(51)52)24(12-40(59)60)32(44-28)16-31-23(11-39(57)58)18(2-6-34(47)48)26(42-31)13-25(17)41-29/h13-16,41-42H,1-12H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)
Standard InChI Key PMCXJBQHQIFCOG-UHFFFAOYSA-N
SMILES C1=C2C(=C(C(=CC3=NC(=CC4=NC(=CC5=C(C(=C1N5)CCC(=O)O)CC(=O)O)C(=C4CCC(=O)O)CC(=O)O)C(=C3CCC(=O)O)CC(=O)O)N2)CC(=O)O)CCC(=O)O
Canonical SMILES C1=C2C(=C(C(=CC3=NC(=CC4=NC(=CC5=C(C(=C1N5)CCC(=O)O)CC(=O)O)C(=C4CCC(=O)O)CC(=O)O)C(=C3CCC(=O)O)CC(=O)O)N2)CC(=O)O)CCC(=O)O

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